Cas no 1805163-72-7 (Ethyl 4-cyano-2-fluoro-6-ethylbenzoate)

• Product Name: Ethyl 4-cyano-2-fluoro-6-ethylbenzoate
• CAS No: 1805163-72-7
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 4955906
• Update Time: 2025-05-20

Ethyl 4-cyano-2-fluoro-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-fluoro-6-ethylbenzoate

• Inchi： 1S/C12H12FNO2/c1-3-9-5-8(7-14)6-10(13)11(9)12(15)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： GFIUFYDNUXGNLC-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CC(=C1C(=O)OCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-fluoro-6-ethylbenzoate

Ethyl 4-cyano-2-fluoro-6-ethylbenzoate: A Comprehensive Overview

Ethyl 4-cyano-2-fluoro-6-ethylbenzoate, with the CAS number 1805163-72-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agricultural chemistry, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, and a fluoro substituent. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 4-cyano-2-fluoro-6-ethylbenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall carbon footprint of its production. The compound's structure is particularly notable for its electron-withdrawing groups, which enhance its reactivity in certain chemical transformations. This makes it an ideal candidate for use in click chemistry and other modern synthetic strategies.

One of the most promising applications of Ethyl 4-cyano-2-fluoro-6-ethylbenzoate lies in the field of drug discovery. Its ability to act as a bioisostere for other functional groups has made it a valuable tool in medicinal chemistry. For instance, researchers have explored its potential as a lead compound for developing novel antidepressants and anti-inflammatory agents. Recent studies have demonstrated that this compound exhibits significant bioactivity in preclinical models, suggesting its potential for further development into therapeutically relevant compounds.

In addition to its pharmaceutical applications, Ethyl 4-cyano-2-fluoro-6-ethylbenzoate has also found utility in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the fabrication of light-emitting diodes (LEDs) and photovoltaic cells. Recent breakthroughs in nanotechnology have enabled the incorporation of this compound into self-assembled monolayers, which exhibit enhanced stability and conductivity compared to traditional materials.

The environmental impact of Ethyl 4-cyano-2-fluoro-6-ethylbenzoate has also been a topic of interest among researchers. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, further research is required to fully understand its long-term effects on ecosystems. Regulatory agencies have emphasized the importance of adopting sustainable practices during its production and disposal to minimize environmental risks.

From a structural perspective, the molecule's fluorine atom plays a critical role in modulating its physical properties. Fluorination often leads to increased stability and lipophilicity, which are desirable traits in many chemical applications. The presence of the cyano group further enhances the molecule's ability to participate in hydrogen bonding, making it an excellent candidate for use in supramolecular chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of Ethyl 4-cyano-2-fluoro-6-ethylbenzoate. Quantum mechanical calculations have revealed that the compound exhibits significant conjugation across its aromatic ring system, which contributes to its high reactivity and stability. These findings have been instrumental in guiding the design of new derivatives with enhanced properties.

In conclusion, Ethyl 4-cyano-2-fluoro-6 ethylbenzoate (CAS No: 1805163727) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working at the forefront of modern chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.